Cas no 2092093-35-9 (Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)-)

Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)-, is a fluorinated cyclobutane derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutane ring and a difluoropropyl substituent, offers steric and electronic properties that may enhance binding affinity or metabolic stability in bioactive compounds. The presence of fluorine atoms can improve lipophilicity and influence molecular interactions, making it a valuable intermediate for drug discovery. This compound is particularly useful in the synthesis of fluorinated analogs, where selective fluorination is desired to modulate biological activity or physicochemical properties. Its well-defined structure allows for precise modifications in targeted molecular design.

Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)- structure

2092093-35-9 structure

Product Name:Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)-

CAS No:2092093-35-9

MF:C₈H₁₂F₂O₂

MW:178.176489830017

CID:5241098

Update Time:2025-05-25

Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)- Chemical and Physical Properties

Names and Identifiers

- Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)-
- Inchi： 1S/C8H12F2O2/c1-2-8(9,10)7(6(11)12)4-3-5-7/h2-5H2,1H3,(H,11,12)
- InChI Key： DZJUFHQNFJJABX-UHFFFAOYSA-N
- SMILES： C1(C(F)(F)CC)(C(O)=O)CCC1

Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-300572-1.0g	1-(1,1-difluoropropyl)cyclobutane-1-carboxylic acid	2092093-35-9		1.0g	$0.0	2023-02-28

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Additional information on Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)-

Exploring the Properties and Applications of Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)- (CAS No. 2092093-35-9)

In the realm of specialty chemicals, Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)- (CAS No. 2092093-35-9) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its cyclobutane ring and difluoropropyl substitution, is a subject of interest in pharmaceutical research, agrochemical development, and advanced material science. Its molecular formula and precise configuration make it a valuable intermediate for synthesizing complex molecules with tailored properties.

The growing demand for fluorinated compounds in modern chemistry has propelled research into derivatives like 1-(1,1-difluoropropyl)cyclobutanecarboxylic acid. Fluorination often enhances metabolic stability, bioavailability, and binding affinity in bioactive molecules, making this compound a hotspot for drug discovery. Researchers are particularly intrigued by its potential in designing enzyme inhibitors and receptor modulators, addressing challenges in diseases where traditional scaffolds fall short.

From an industrial perspective, CAS 2092093-35-9 is explored for its role in high-performance polymers and liquid crystals. The rigidity of the cyclobutane core combined with the polarity of fluorine atoms offers unique thermal and optical properties. Innovations in OLED materials and flexible electronics have further highlighted its relevance, aligning with trends toward sustainable and energy-efficient technologies.

Synthetic routes to produce Cyclobutanecarboxylic acid, 1-(1,1-difluoropropyl)- often involve ring-closing strategies or fluorination protocols, with recent advancements focusing on catalytic methods to improve yield and selectivity. Environmental considerations also drive interest in greener synthesis, such as photochemical or flow chemistry approaches, reducing waste and energy consumption.

For researchers querying "difluoropropyl cyclobutane derivatives" or "CAS 2092093-35-9 applications," this compound exemplifies the intersection of innovation and functionality. Its adaptability across disciplines—from medicinal chemistry to material engineering—ensures its place in cutting-edge scientific discourse. As industries prioritize molecular diversity and eco-friendly processes, compounds like this will remain pivotal in shaping future technologies.